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Compound of Interest

Compound Name: 2-(2-Chloroethoxymethyl)oxirane

Cat. No.: B3143980

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 2-(2-
Chloroethoxymethyl)oxirane (CAS Number: 11093-53-5, tentative) was not readily available
in the public domain through the conducted searches. The following information is a
compilation of data from safety data sheets of structurally similar compounds and related
chemical families, such as other oxiranes and chloro-functionalized ethers. This guide is
intended for informational purposes for researchers, scientists, and drug development
professionals and should be supplemented with internal safety assessments and, if possible,
direct testing before handling this specific chemical.

Section 1: Chemical Identification and Physical
Properties

Due to the absence of a dedicated MSDS for the target compound, quantitative physical and
chemical properties are not available. For structurally related compounds, a range of properties
can be expected.

Table 1: Representative Physical and Chemical Properties of Structurally Similar Compounds
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Property 2-(Chloromethyl)oxirane 2-(2-Chloroethoxy)ethanol
Molecular Formula C3H5CIO C4H9CIO2

Molecular Weight 92.52 g/mol 124.57 g/mol

Boiling Point 116-117 °C 180-182 °C

Flash Point 32°C 93 °C

Density 1.183 g/mL at 25 °C 1.169 g/mL at 25 °C

Note: This data is for related compounds and may not accurately reflect the properties of 2-(2-
Chloroethoxymethyl)oxirane.

Section 2: Hazard Identification and Classification

Based on the functional groups present (oxirane and chloro-ether), 2-(2-
Chloroethoxymethyl)oxirane is anticipated to be a hazardous substance. The oxirane
(epoxide) ring is a known reactive functional group that can react with biological nucleophiles,
leading to potential toxicity. The chloro-ether moiety can also contribute to its hazardous
properties.

Anticipated GHS Hazard Classification (Inferred):
o Flammable Liquid: Category 3 or 4[1]

o Acute Toxicity (Oral, Dermal, Inhalation): Likely harmful if swallowed, in contact with skin, or
if inhaled.[2]

o Skin Corrosion/Irritation: Causes skin irritation.[3]

e Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][3]
o Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3][4]

o Germ Cell Mutagenicity: Suspected of causing genetic defects.

« Carcinogenicity: May cause cancer.[5]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]
e Hazardous to the Aquatic Environment: Toxic to aquatic life with long-lasting effects.[3][4]
Hazard Pictograms (Anticipated):

Caption: Anticipated GHS Hazard Pictograms.

Signal Word (Anticipated): Danger

Hazard Statements (Anticipated):

o Flammable liquid and vapor.

e Harmful if swallowed, in contact with skin, or if inhaled.

» Causes severe skin burns and eye damage.

e May cause an allergic skin reaction.

o May cause respiratory irritation.

o Suspected of causing genetic defects.

e May cause cancer.

» Toxic to aquatic life with long lasting effects.

Section 3: First-Aid Measures

The following first-aid measures are based on general procedures for handling hazardous
oxirane and chloro-ether compounds.[1][6][7]

Table 2: First-Aid Procedures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Immediately
call a POISON CENTER or doctor/physician.[1]

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash

Skin Contact contaminated clothing before reuse.
Immediately call a POISON CENTER or
doctor/physician.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[1]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or
doctor/physician.[1]

Section 4: Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][6]

» Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors may form
explosive mixtures with air.[1][5] In a fire, hazardous decomposition products such as carbon
monoxide, carbon dioxide, and hydrogen chloride gas may be produced.[1]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[1]

Section 5: Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and
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safety goggles. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove
all sources of ignition.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

e Methods for Cleaning Up: Absorb with inert absorbent material (e.g., sand, diatomaceous
earth) and dispose of as hazardous waste.[5]

Section 6: Handling and Storage

e Precautions for Safe Handling: Use only in a well-ventilated area, preferably in a chemical
fume hood.[1][5] Wear appropriate PPE.[1] Keep away from heat, sparks, and open flames.
[1] Take precautionary measures against static discharge.[1] Avoid contact with skin, eyes,
and clothing.[5]

o Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-
ventilated place.[1][7] Store locked up.[1] Keep away from incompatible materials such as
strong oxidizing agents and amines.[1]
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Chemical Handling

Handling Protoco Storage Protocol

Use in Fume Hood Tightly Closed Container
l l

Wear PPE Cool, Dry, Well-Ventilated Area

; i

Ground Equipment Store Locked Up
; i

Avoid Ignition Sources Away from Incompatibles

Click to download full resolution via product page

Caption: Recommended Handling and Storage Workflow.

Section 7: Exposure Controls and Personal
Protection

o Engineering Controls: A well-ventilated area and the use of a chemical fume hood are
essential.[1][5] Eyewash stations and safety showers should be readily available.[1]

o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][6]

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, Viton) and a lab coat.

[1]3]
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o Respiratory Protection: If engineering controls are not sufficient, use a full-face respirator

with an appropriate cartridge.[1]

Section 8: Toxicological Information

No specific toxicological data for 2-(2-Chloroethoxymethyl)oxirane was found. The

information below is based on the toxicological profiles of similar chemicals.

Table 3: Anticipated Toxicological Effects

Effect

Description

Acute Toxicity

Likely harmful by oral, dermal, and inhalation

routes.[2]

Skin Corrosion/Irritation

Expected to be a skin irritant.[3]

Eye Damage/Irritation

Expected to cause serious eye irritation or
damage.[1][3]

Sensitization

May act as a skin sensitizer.[3][4]

Mutagenicity

The epoxide ring is a structural alert for

mutagenicity.

Carcinogenicity

Some epoxides are classified as carcinogenic.

[5]

Reproductive Toxicity

No data available, but some related compounds

have shown reproductive effects.

STOT-Single Exposure

May cause respiratory tract irritation.[3]

STOT-Repeated Exposure

No data available.

Section 9: Experimental Protocols (Hypothetical)

As no specific experimental data was found, the following are hypothetical protocols based on

standard toxicological assays for a novel chemical with the anticipated hazard profile.

Protocol 1: In Vitro Bacterial Reverse Mutation Assay (Ames Test)

© 2025 BenchChem. All rights reserved.
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o Objective: To assess the mutagenic potential of 2-(2-Chloroethoxymethyl)oxirane.
» Methodology:

o Tester Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and
Escherichia coli strains (e.g., WP2 uvrA).

o Metabolic Activation: The assay should be conducted with and without a mammalian
metabolic activation system (S9 mix).

o Procedure: The test chemical is incubated with the tester strains in the presence and
absence of S9 mix. The number of revertant colonies is counted and compared to the
solvent control.

o Data Analysis: A dose-related increase in revertant colonies (typically a 2-fold or greater
increase over the background) is considered a positive result.

Protocol 2: Acute Dermal Irritation/Corrosion Study in Rabbits (OECD 404)

o Objective: To determine the potential of 2-(2-Chloroethoxymethyl)oxirane to cause skin
irritation or corrosion.

o Methodology:
o Test Animals: Healthy, young adult albino rabbits.

o Procedure: A small area of the animal's skin is shaved. A 0.5 mL dose of the undiluted test
substance is applied to the skin under a gauze patch. The patch is removed after a set
exposure period (e.g., 4 hours).

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling)
at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Data Analysis: The severity of the skin reactions is scored, and the substance is classified
based on the mean scores.
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Dermal Irritation Test Workflow

Prepare Rabbit Skin Apply Test Substance Expose for 4 Hours |—>| Observe Skin Reactions |—> Score Irritation
Ames Test Workflow
Bacterial Strains |—>

Incubate with Chemical (+/- S9) |—> Plate on Minimal Agar |—>| Count Revertant Colonies |—>| Analyze for Mutagenicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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